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Cat. No.: B6592471 Get Quote

Application Note and Protocol

For researchers, scientists, and drug development professionals utilizing 5-Fluoroorotic acid
monohydrate (5-FOA), a crucial pyrimidine analog for counter-selection in yeast genetics,

proper dissolution is paramount for experimental success. This document provides detailed

application notes and protocols for the effective solubilization of 5-FOA powder, ensuring

reproducible and reliable results in various research applications.

Introduction to 5-Fluoroorotic Acid (5-FOA)
5-Fluoroorotic acid is a pivotal tool in molecular biology, particularly in the genetics of

Saccharomyces cerevisiae and other yeasts.[1] Its utility lies in its selective toxicity to cells

expressing the URA3 gene, which encodes orotidine-5'-phosphate (OMP) decarboxylase.[1]

This enzyme is essential for uracil biosynthesis. In the presence of 5-FOA, cells with a

functional URA3 gene convert it into the toxic compound 5-fluorouracil, which inhibits DNA

replication and leads to cell death.[2][3] This allows for the selection of ura- mutants, making it

invaluable for plasmid shuffling, gene replacement techniques, and studies of gene function.[3]

[4]

Solubility Characteristics
5-Fluoroorotic acid monohydrate is an off-white to light yellow powder.[5] Its solubility can be

challenging, and understanding its properties in different solvents is key to preparing effective

stock solutions and media. The solubility of 5-FOA is summarized in the table below.
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Solvent Concentration Observations Citations

Dimethyl Sulfoxide

(DMSO)
100 mg/mL

Very soluble.

Recommended for

high-concentration

stock solutions.

[2][4][5]

Ammonium Hydroxide

(NH4OH)

50 mg/mL in 4M

NH4OH

Soluble, resulting in a

clear, colorless to light

yellow solution.

Sonication or gentle

heating may be

required.

[6][7][8]

Water (ddH2O) Slightly soluble

Partial solubilization

can be achieved.

Autoclaving or boiling

can significantly

improve solubility.

[5]

Ethanol Slightly soluble
Not recommended as

a primary solvent.
[5]

Methanol Slightly soluble
Not recommended as

a primary solvent.
[5][9]

Experimental Protocols
Preparation of a 100X 5-FOA Stock Solution in DMSO
This protocol is ideal for preparing a high-concentration stock solution that can be easily diluted

into media.

Materials:

5-Fluoroorotic acid monohydrate powder

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials
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Vortex mixer

Procedure:

In a sterile environment (e.g., a laminar flow hood), weigh out the desired amount of 5-FOA

powder. To prepare a 100 mg/mL stock solution, weigh 100 mg of 5-FOA.

Add the appropriate volume of sterile DMSO. For a 100 mg/mL solution, add 1 mL of DMSO

to 100 mg of 5-FOA.[10]

Vortex the mixture vigorously until the powder is completely dissolved. The solution should

be clear.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C.[11] Protect from light.[8][11]

Click to download full resolution via product page

Preparation of 5-FOA Selection Plates
This protocol describes how to prepare solid media containing 5-FOA for yeast selection.

Materials:

Yeast synthetic complete (SC) medium components

Agar

Autoclaved, purified water

100X 5-FOA stock solution (from Protocol 3.1) or 5-FOA powder

Sterile petri dishes

Procedure using 100X 5-FOA Stock Solution:
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Prepare 1 liter of yeast synthetic agar-containing medium according to your standard

laboratory protocol.

Autoclave the medium to sterilize it.

Allow the autoclaved medium to cool to approximately 55°C in a water bath. This is crucial to

prevent the degradation of heat-sensitive components and to allow for the addition of the 5-

FOA solution without solidifying the agar.[10]

Add any necessary heat-sensitive supplements (e.g., amino acids, sugars).

Add 10 mL of the 100X 5-FOA stock solution per liter of medium to achieve a final

concentration of 1 mg/mL.[12][13] Mix thoroughly by swirling the flask.

Pour the plates and allow them to solidify.

Store the plates in the dark at 4°C.

Procedure using 5-FOA Powder Directly:

Prepare 400 mL of standard yeast synthetic medium.[10]

Add 1 gram of 5-FOA powder directly to the medium.[10][11]

Sterilize the 5-FOA-containing medium by filtration through a 0.2 µm filter. Alternatively, the

5-FOA powder can be added to the medium after autoclaving and cooling to 55°C.[13][14]

In a separate flask, autoclave 600 mL of water with 20 grams of agar.[10]

Allow the autoclaved agar solution to cool to 55°C.

Combine the sterile 5-FOA medium with the cooled agar solution, mix well, and pour the

plates.[10]

Store the plates in the dark at 4°C.

Mechanism of Action in Yeast
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The counter-selection of URA3+ yeast strains by 5-FOA is a multi-step intracellular process.
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Storage and Stability
Powder: 5-Fluoroorotic acid monohydrate powder should be stored at -20°C and

protected from light.[11] When stored correctly, it is stable for at least one year.[11]

Solutions: Aliquots of 5-FOA stock solutions in DMSO are stable for up to 6 months when

stored at -20°C.[5] Reconstituted products should be protected from light and stored at 4°C

for short-term use.[5][8]

Thermostability: 5-FOA is stable at high temperatures, including boiling and autoclaving

conditions.[5] In fact, boiling can aid in its complete solubilization in aqueous solutions.[5]

Safety and Handling
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection when handling 5-FOA powder and solutions.

Handle the powder in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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